Cas no 10563-27-6 (N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine)

• Product Name: N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine
• CAS No: 10563-27-6
• MF: C₇H₁₈N₂O₂
• MW: 162.230021953583
• MDL: MFCD00045975
• CID: 48664
• PubChem ID: 415283
• Update Time: 2025-06-29

N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Propane-1,3-diylbis(azanediyl))diethanol
• 2-[3-(2-hydroxyethylamino)propylamino]ethanol
• N,N'-Bis(β-hydroxyethyl)trimethylenediamine Hydrobromide
• AC1L99A5
• AG-D-19352
• AK-89672
• ANW-60573
• CTK0H4437
• N,N'-Bis-(2-hydroxy-aethyl)-1,3-diamino-propan
• N,N'-bis(2-hydroxyethyl)-1,3-diaminopropane
• N,N'-bis(2-hydroxyethyl)-1,3-propanediamine
• N,N'-BIS(2-HYDROXYETHYL)PROPANE-1,3-DIAMINE
• 2,2'-(1,3-Propanediyldiimino)bisethanol
• F86450
• EN300-248858
• DTXSID60328919
• A895974
• 2,2'-(Propane-1,3-diyldiazanediyl)di(ethan-1-ol)
• MFCD00045975
• SB84285
• 2-({3-[(2-hydroxyethyl)amino]propyl}amino)ethan-1-ol
• FT-0695140
• XDSBMMZQOKZFQI-UHFFFAOYSA-N
• N,N'-Bis(b-hydroxyethyl)trimethylenediamine Dihydrobromide
• C7H18N2O2
• 10563-27-6
• SCHEMBL2032344
• N,N'-Bis(beta-hydroxyethyl)trimethylenediamine Hydrobromide
• AKOS006274581
• 2,2'-(1,3-Propanediyldiimino)bisethanol Hydrobromide; 2,2'-(Trimethylenediimino)diethanol Hydrobromide
• N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine

• MDL： MFCD00045975
• Inchi： 1S/C7H18N2O2/c10-6-4-8-2-1-3-9-5-7-11/h8-11H,1-7H2
• InChI Key： XDSBMMZQOKZFQI-UHFFFAOYSA-N
• SMILES： OCCNCCCNCCO

Computed Properties

• Exact Mass: 162.13700
• Monoisotopic Mass: 162.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 64.5A^2

Experimental Properties

• Density: 1.035
• Boiling Point: 317.6°Cat760mmHg
• Flash Point: 317.6°Cat760mmHg
• Refractive Index: 1.482
• PSA: 64.52000
• LogP: -0.67790

Additional information on N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine

N,N'-Bis(2-Hydroxyethyl)Propane-1,3-Diamine: A Comprehensive Overview

N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine, also known by its CAS number CAS No. 10563-27-6, is a versatile organic compound with significant applications in various fields. This compound, often abbreviated as Bis(HE)PDA, is a diamine derivative characterized by its two hydroxyl groups attached to ethyl chains and a central propane backbone. Its structure, which includes two amine groups and two hydroxyl groups, makes it highly reactive and suitable for a wide range of chemical reactions.

The synthesis of N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine typically involves the reaction of propane-1,3-diamine with epichlorohydrin in the presence of a base. This reaction results in the formation of a bis(hydroxyethyl) derivative, which is highly soluble in water and polar solvents. The compound's solubility and reactivity make it an ideal candidate for use in polymer chemistry, particularly in the production of polyurethanes and other polymeric materials.

Recent studies have highlighted the potential of Bis(HE)PDA in advanced materials science. For instance, researchers have explored its use as a building block for synthesizing high-performance polymers with enhanced mechanical properties. These polymers exhibit improved tensile strength and flexibility, making them suitable for applications in aerospace and automotive industries. Additionally, the compound has been investigated for its role in creating biocompatible materials, which are increasingly sought after in medical device manufacturing.

In the field of biochemistry, N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine has shown promise as a chelating agent due to its ability to form stable complexes with metal ions. This property has led to its application in metalloenzyme mimicry and catalysis. Recent breakthroughs have demonstrated its effectiveness in facilitating enzymatic reactions under mild conditions, opening new avenues for green chemistry and sustainable industrial processes.

The environmental impact of Bis(HE)PDA has also been a topic of interest among researchers. Studies have shown that the compound can be biodegraded under specific conditions, reducing its ecological footprint. This finding is particularly relevant for industries seeking to adopt more environmentally friendly practices while maintaining high production standards.

Looking ahead, the demand for N,N'-Bis(2-hydroxyethyl)propane-1,3-diamine is expected to grow as new applications continue to emerge. Its unique combination of reactivity and functionality positions it as a key ingredient in the development of next-generation materials and technologies. As research into this compound progresses, it is anticipated that even more innovative uses will be discovered, further solidifying its importance in the chemical industry.